![molecular formula C22H28N2O B7500004 2-(4-benzylpiperidin-1-yl)-N-[(4-methylphenyl)methyl]acetamide](/img/structure/B7500004.png)
2-(4-benzylpiperidin-1-yl)-N-[(4-methylphenyl)methyl]acetamide
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Overview
Description
2-(4-benzylpiperidin-1-yl)-N-[(4-methylphenyl)methyl]acetamide, commonly known as BAM-15, is a small molecule that has been extensively studied for its potential therapeutic applications. BAM-15 belongs to the class of mitochondria-targeting compounds that selectively disrupt the function of the mitochondrial inner membrane, leading to the activation of cellular stress responses.
Scientific Research Applications
BAM-15 has been extensively studied for its potential therapeutic applications in various fields of research. One of the most promising applications of BAM-15 is in the treatment of cancer. Studies have shown that BAM-15 induces cell death in cancer cells by disrupting mitochondrial function, making it a potential candidate for the development of new cancer therapies. Additionally, BAM-15 has been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Mechanism of Action
BAM-15 targets the mitochondrial inner membrane, disrupting its function and leading to the activation of cellular stress responses. Specifically, BAM-15 inhibits the activity of the mitochondrial electron transport chain, leading to a decrease in ATP production and an increase in reactive oxygen species (ROS) production. This disruption of mitochondrial function ultimately leads to cell death.
Biochemical and Physiological Effects
BAM-15 has been shown to have a variety of biochemical and physiological effects. In addition to its role in inducing cell death in cancer cells, BAM-15 has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, BAM-15 has been shown to improve glucose metabolism and insulin sensitivity, making it a potential treatment for type 2 diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of BAM-15 for lab experiments is its selectivity for the mitochondrial inner membrane, making it a useful tool for studying mitochondrial function. Additionally, BAM-15 has been shown to be relatively non-toxic to non-cancerous cells, making it a potentially safe treatment option. However, the synthesis of BAM-15 is complex and requires a high degree of expertise, making it difficult to produce in large quantities. Additionally, the potential for toxic by-products during synthesis and the potential for off-target effects limit its use in some applications.
Future Directions
There are several future directions for research on BAM-15. One area of interest is in the development of new cancer therapies based on BAM-15. Additionally, research is needed to further understand the mechanism of action of BAM-15 and its potential off-target effects. Finally, the potential for BAM-15 to be used in combination with other drugs or therapies should be explored, as this may enhance its therapeutic potential.
Conclusion
In summary, BAM-15 is a small molecule with potential therapeutic applications in various fields of research. While the synthesis of BAM-15 is complex and requires a high degree of expertise, its selectivity for the mitochondrial inner membrane makes it a useful tool for studying mitochondrial function. Future research on BAM-15 should focus on its potential as a cancer therapy, its mechanism of action, and its potential for use in combination with other drugs or therapies.
Synthesis Methods
The synthesis of BAM-15 is a multi-step process that involves the use of various chemical reagents and techniques. The first step involves the preparation of 4-benzylpiperidine, which is then reacted with 4-methylbenzyl chloride to obtain 2-(4-benzylpiperidin-1-yl)-N-(4-methylphenyl)acetamide. This intermediate compound is then treated with formaldehyde to yield BAM-15. The synthesis of BAM-15 requires a high degree of expertise and caution due to the use of reactive chemicals and the potential for toxic by-products.
Properties
IUPAC Name |
2-(4-benzylpiperidin-1-yl)-N-[(4-methylphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O/c1-18-7-9-21(10-8-18)16-23-22(25)17-24-13-11-20(12-14-24)15-19-5-3-2-4-6-19/h2-10,20H,11-17H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEJFUDOCPHBDAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)CN2CCC(CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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